Cas no 1806364-77-1 (2-(2-Chloroacetyl)-5-iodobenzo[d]oxazole)

• Product Name: 2-(2-Chloroacetyl)-5-iodobenzo[d]oxazole
• CAS No: 1806364-77-1
• MF: C₉H₅ClINO₂
• MW: 321.498973608017
• CID: 4818040
• Update Time: 2025-11-05

2-(2-Chloroacetyl)-5-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroacetyl)-5-iodobenzo[d]oxazole

• Inchi： 1S/C9H5ClINO2/c10-4-7(13)9-12-6-3-5(11)1-2-8(6)14-9/h1-3H,4H2
• InChI Key： HVYHJPHRSFXRGJ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N=C(C(CCl)=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1

Additional information on 2-(2-Chloroacetyl)-5-iodobenzo[d]oxazole

Comprehensive Overview of 2-(2-Chloroacetyl)-5-iodobenzo[d]oxazole (CAS No. 1806364-77-1)

2-(2-Chloroacetyl)-5-iodobenzo[d]oxazole (CAS No. 1806364-77-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its benzo[d]oxazole core and functional groups like chloroacetyl and iodo substituents, serves as a versatile intermediate in organic synthesis. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The structural uniqueness of 2-(2-Chloroacetyl)-5-iodobenzo[d]oxazole lies in its ability to undergo diverse chemical transformations. The chloroacetyl moiety facilitates nucleophilic substitution reactions, while the iodo group enables cross-coupling reactions such as Suzuki or Sonogashira couplings. These properties make it a valuable building block for constructing complex molecules, addressing the need for efficient synthetic routes in modern medicinal chemistry. Recent studies highlight its potential in targeting cancer-related pathways, a topic frequently searched in scientific databases and AI-driven platforms.

In the context of sustainability and green chemistry, 2-(2-Chloroacetyl)-5-iodobenzo[d]oxazole has been investigated for its role in catalytic processes. Researchers are optimizing its synthesis to minimize waste and energy consumption, responding to the global push for environmentally friendly practices. This aligns with trending searches on "green synthesis of heterocycles" and "sustainable pharmaceutical intermediates," reflecting the compound's relevance in contemporary scientific discourse.

From a commercial perspective, the demand for 2-(2-Chloroacetyl)-5-iodobenzo[d]oxazole is driven by its utility in high-value applications. Its benzo[d]oxazole scaffold is prevalent in FDA-approved drugs, making it a focal point for patent filings and R&D investments. Analytical techniques like HPLC and NMR are routinely employed to ensure its purity, a critical factor for industries prioritizing quality control—a topic frequently queried in search engines by professionals.

Looking ahead, 2-(2-Chloroacetyl)-5-iodobenzo[d]oxazole is poised to play a pivotal role in advancing precision medicine and material science. Its adaptability in molecular design caters to the rising interest in personalized therapeutics and functional materials, as evidenced by increasing online searches for "tailored drug synthesis" and "smart material precursors." With ongoing research, this compound is expected to unlock new frontiers in science and technology.